N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H21FN2O3/c1-26-18-8-4-14(5-9-18)10-19(24)22-17-11-20(25)23(13-17)12-15-2-6-16(21)7-3-15/h2-9,17H,10-13H2,1H3,(H,22,24)
• InChI Key: FLQHUJZOWTZIQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2CC(=O)N(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O3
• Molecular Weight: 356.4 g/mol

Description

N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained popularity in scientific research due to its potential therapeutic properties. This compound is a member of the indazole family of synthetic cannabinoids and is structurally similar to the well-known drug, JWH-018.

Mechanism of Action

N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide acts on the endocannabinoid system, specifically targeting the CB1 and CB2 receptors. It binds to these receptors and activates them, leading to a cascade of downstream effects that ultimately result in the observed physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, suppress tumor growth, and modulate the immune system. Additionally, it has been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide in scientific research is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using this compound is its potential for abuse and dependence, which must be carefully monitored in laboratory settings.

Future Directions

There are several future directions for research on N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide. One area of interest is its potential as a treatment for chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanisms underlying its anti-tumor effects and to explore its potential as a cancer therapy. Finally, there is a need for more research on the safety and potential side effects of this compound, particularly with regards to its potential for abuse and dependence.

Synthesis Methods

The synthesis of N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide involves the reaction of 4-fluorobenzyl chloride with 5-oxo-3-pyrrolidinecarboxylic acid, followed by the addition of 4-methoxyphenylacetic acid and acetic anhydride. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-[1-(4-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-methoxyphenyl)acetamide has been extensively studied in scientific research due to its potential therapeutic properties. It has been shown to have analgesic, anti-inflammatory, and anti-tumor effects, making it a promising candidate for the treatment of various diseases.